Cas no 2229119-80-4 (5-3-chloro-4-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one)

• Product Name: 5-3-chloro-4-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one
• CAS No: 2229119-80-4
• MF: C₁₀H₇ClF₃NO₃
• MW: 281.61569237709
• CID: 5888988
• PubChem ID: 165710017
• Update Time: 2025-10-16

5-3-chloro-4-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-3-chloro-4-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one
• EN300-1945092
• 2229119-80-4
• 5-[3-chloro-4-(trifluoromethoxy)phenyl]-1,3-oxazolidin-2-one

• Inchi： 1S/C10H7ClF3NO3/c11-6-3-5(8-4-15-9(16)17-8)1-2-7(6)18-10(12,13)14/h1-3,8H,4H2,(H,15,16)
• InChI Key： PEQVOAHFPUFFGP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CNC(=O)O1)OC(F)(F)F

Computed Properties

• Exact Mass: 281.0066553g/mol
• Monoisotopic Mass: 281.0066553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.6Ų

Additional information on 5-3-chloro-4-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one

Introduction to 5-3-chloro-4-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one (CAS No. 2229119-80-4)

5-3-chloro-4-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one, with the CAS number 2229119-80-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazolidinones, which are known for their broad-spectrum antibacterial activity and have been extensively studied for their use in treating various infections.

The chemical structure of 5-3-chloro-4-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one is characterized by a 1,3-oxazolidinone ring fused to a substituted phenyl group. The presence of a chloro and trifluoromethoxy substituent on the phenyl ring imparts unique physicochemical properties to the molecule, making it an interesting candidate for further investigation. These substituents are known to influence the compound's solubility, stability, and biological activity, which are crucial factors in drug development.

Recent studies have highlighted the potential of 5-3-chloro-4-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one as an antibacterial agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action involves inhibiting protein synthesis by binding to the 50S ribosomal subunit, thereby preventing the formation of functional ribosomes.

In addition to its antibacterial properties, 5-3-chloro-4-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that this compound can inhibit the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral protein synthesis and assembly processes.

The pharmacokinetic profile of 5-3-chloro-4-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one has been evaluated in preclinical models. Results indicate that the compound has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Additionally, it shows low toxicity in vitro and in vivo, suggesting a favorable safety profile.

Clinical trials are currently underway to assess the safety and efficacy of 5-3-chloro-4-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one in humans. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential commercialization.

The synthesis of 5-3-chloro-4-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one involves a multi-step process that includes the formation of the oxazolidinone ring and subsequent functionalization of the phenyl group. Various synthetic routes have been explored to optimize yield and purity, with some methods utilizing green chemistry principles to minimize environmental impact.

In conclusion, 5-3-chloro-4-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one (CAS No. 2229119-80-4) represents a promising compound with potential applications in both antibacterial and antiviral therapy. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.